Cas no 66237-10-3 (1-Dodecanamine, 4-methylbenzenesulfonate)
66237-10-3 structure
Product Name:1-Dodecanamine, 4-methylbenzenesulfonate
CAS No:66237-10-3
MF:C19H35NO3S
MW:357.551104784012
CID:388561
PubChem ID:12271579
Update Time:2025-04-19
1-Dodecanamine, 4-methylbenzenesulfonate Chemical and Physical Properties
Names and Identifiers
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- 1-Dodecanamine, 4-methylbenzenesulfonate
- dodecan-1-amine,4-methylbenzenesulfonic acid
- 66237-10-3
- DTXSID60483451
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- Inchi: 1S/C12H27N.C7H8O3S/c1-2-3-4-5-6-7-8-9-10-11-12-13;1-6-2-4-7(5-3-6)11(8,9)10/h2-13H2,1H3;2-5H,1H3,(H,8,9,10)
- InChI Key: KZFCYTLYBAMSLR-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)O.NCCCCCCCCCCCC
Computed Properties
- Exact Mass: 357.23376515g/mol
- Monoisotopic Mass: 357.23376515g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 11
- Complexity: 288
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 88.8Ų
1-Dodecanamine, 4-methylbenzenesulfonate Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
66237-10-3 (1-Dodecanamine, 4-methylbenzenesulfonate) Related Products
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